Cas no 1152652-12-4 (3-Butyl-1,4-dimethyl-1h-pyrazol-5-amine)

• Product Name: 3-Butyl-1,4-dimethyl-1h-pyrazol-5-amine
• CAS No: 1152652-12-4
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5698898
• PubChem ID: 43158738
• Update Time: 2023-10-14

3-Butyl-1,4-dimethyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1152652-12-4
• EN300-1147965
• AKOS009334807
• 3-BUTYL-1,4-DIMETHYL-1H-PYRAZOL-5-AMINE
• 1H-Pyrazol-5-amine, 3-butyl-1,4-dimethyl-
• 3-Butyl-1,4-dimethyl-1h-pyrazol-5-amine

• Inchi： 1S/C9H17N3/c1-4-5-6-8-7(2)9(10)12(3)11-8/h4-6,10H2,1-3H3
• InChI Key： ILHNPFQTHHTNHU-UHFFFAOYSA-N
• SMILES： N1(C)C(=C(C)C(CCCC)=N1)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 298.0±35.0 °C(Predicted)
• pka: 5.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles